N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H24N2O4/c1-14(2)9-10-24-18-6-5-17(11-15(18)4-8-21(24)25)23-22(26)16-3-7-19-20(12-16)28-13-27-19/h3,5-7,11-12,14H,4,8-10,13H2,1-2H3,(H,23,26)
• InChI Key: DULXBMZDYFUXQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.
BenchChem offers high-quality N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzo[d][1,3]dioxole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzo[d][1,3]dioxole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

. .

Anti-Inflammatory Activity

. This suggests that our compound of interest could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. Given the structural similarity, the compound could potentially be explored for its anticancer properties.

Anti-HIV Activity

. This opens up the possibility of using the compound as a potential anti-HIV agent.

Antioxidant Activity

. This suggests that the compound could be used in the prevention of diseases caused by oxidative stress.

Antimicrobial Activity

. This implies that the compound could potentially be used in the treatment of various microbial infections.

Antitubercular Activity

. This suggests that the compound could potentially be used as an antitubercular agent.

Antidiabetic Activity

. This opens up the possibility of using the compound in the treatment of diabetes.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets through a variety of mechanisms, often involving the inhibition or activation of certain enzymes or receptors . This can result in a variety of changes within the cell, depending on the specific target and the nature of the interaction.

Biochemical Pathways

Indole derivatives are known to influence a variety of pathways due to their broad-spectrum biological activities . These can include pathways related to inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .

Result of Action

Given the broad range of biological activities associated with indole derivatives, it can be inferred that the effects could be diverse, ranging from the inhibition of viral replication to the reduction of inflammation, the killing of cancer cells, the prevention of oxidative damage, the inhibition of microbial growth, and more .